![molecular formula C18H22N2O2S B4771657 N-{4-[(2-ethylbutanoyl)amino]-2-methylphenyl}-2-thiophenecarboxamide](/img/structure/B4771657.png)
N-{4-[(2-ethylbutanoyl)amino]-2-methylphenyl}-2-thiophenecarboxamide
Overview
Description
N-{4-[(2-ethylbutanoyl)amino]-2-methylphenyl}-2-thiophenecarboxamide, also known as Etrasimod, is a small molecule drug that has recently gained attention in the scientific community due to its potential therapeutic applications. Etrasimod belongs to the class of drugs known as Sphingosine 1-Phosphate Receptor Modulators (S1PRMs) and is currently being studied for its efficacy in treating various autoimmune diseases.
Mechanism of Action
N-{4-[(2-ethylbutanoyl)amino]-2-methylphenyl}-2-thiophenecarboxamide selectively targets the S1P receptor subtype 1 (S1P1), which is expressed on lymphocytes and plays a key role in regulating their migration from lymphoid tissues to peripheral tissues. By modulating the S1P1 receptor, this compound can effectively block the migration of lymphocytes to the site of inflammation, thereby reducing the immune response and inflammation associated with autoimmune diseases.
Biochemical and Physiological Effects
Studies have shown that this compound can effectively reduce inflammation and disease activity in animal models of autoimmune diseases, including ulcerative colitis and multiple sclerosis. The drug has also been shown to improve clinical outcomes in patients with ulcerative colitis in phase 2 clinical trials.
Advantages and Limitations for Lab Experiments
The advantages of using N-{4-[(2-ethylbutanoyl)amino]-2-methylphenyl}-2-thiophenecarboxamide in lab experiments include its high selectivity for the S1P1 receptor, which allows for targeted modulation of immune cell trafficking. However, the limitations of using this compound in lab experiments include its relatively low potency compared to other S1PRMs and the need for further optimization of dosing regimens.
Future Directions
For research on N-{4-[(2-ethylbutanoyl)amino]-2-methylphenyl}-2-thiophenecarboxamide include further optimization of dosing regimens and exploration of its potential therapeutic applications in other autoimmune diseases. Additionally, studies are needed to investigate the long-term safety and efficacy of this compound in clinical trials.
Scientific Research Applications
N-{4-[(2-ethylbutanoyl)amino]-2-methylphenyl}-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in treating various autoimmune diseases, including ulcerative colitis, Crohn's disease, and multiple sclerosis. The drug works by modulating the S1P receptor, which is involved in the regulation of immune cell trafficking.
Properties
IUPAC Name |
N-[4-(2-ethylbutanoylamino)-2-methylphenyl]thiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2S/c1-4-13(5-2)17(21)19-14-8-9-15(12(3)11-14)20-18(22)16-7-6-10-23-16/h6-11,13H,4-5H2,1-3H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFQQOVQZTSCBLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=CC(=C(C=C1)NC(=O)C2=CC=CS2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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